Cas no 339016-47-6 (methyl 4-(pyrimidin-2-yl)aminobutanoate)

• Product Name: methyl 4-(pyrimidin-2-yl)aminobutanoate
• CAS No: 339016-47-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD00794701
• CID: 3143102
• PubChem ID: 2764269
• Update Time: 2025-05-26

methyl 4-(pyrimidin-2-yl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-pyrimidinylamino)butanoate
• methyl 4-(pyrimidin-2-yl)aminobutanoate
• SB56119
• MFCD00794701
• EN300-8590235
• 7L-927
• 339016-47-6
• methyl 4-(pyrimidin-2-ylamino)butanoate
• Methyl 4-(pyrimidin-2(1h)-ylideneamino)butanoate
• SCHEMBL5849540
• AKOS005071061
• methyl4-(pyrimidin-2-ylamino)butanoate
• CS-0302090
• methyl 4-[(pyrimidin-2-yl)amino]butanoate

• MDL： MFCD00794701
• Inchi： 1S/C9H13N3O2/c1-14-8(13)4-2-5-10-9-11-6-3-7-12-9/h3,6-7H,2,4-5H2,1H3,(H,10,11,12)
• InChI Key： YCFCCSHJEPEXCG-UHFFFAOYSA-N
• SMILES： O(C)C(CCCNC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 195.100776666Da
• Monoisotopic Mass: 195.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Melting Point: 73-75°C

methyl 4-(pyrimidin-2-yl)aminobutanoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-(pyrimidin-2-yl)aminobutanoate

Methyl 4-(Pyrimidin-2-Yl)Aminobutanoate (CAS No. 339016-47-6): A Comprehensive Overview

Methyl 4-(pyrimidin-2-yl)aminobutanoate, with the CAS registry number 339016-47-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as MPAB, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrimidine ring, an amino group, and a butanoate ester moiety, which collectively contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of methyl 4-(pyrimidin-2-yl)aminobutanoate in the context of targeted drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property makes it a promising candidate for the development of nanomedicines, particularly in the treatment of cancers and chronic diseases.

The synthesis of methyl 4-(pyrimidin-2-yl)aminobutanoate involves a multi-step process that includes nucleophilic substitution and condensation reactions. The compound's synthesis has been optimized in recent years, with chemists focusing on improving yield and purity through the use of novel catalysts and reaction conditions. These advancements have made the compound more accessible for large-scale production, facilitating its integration into various research and industrial applications.

In terms of biological activity, methyl 4-(pyrimidin-2-yl)aminobutanoate has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the proliferation of cancer cells by targeting key signaling pathways involved in cell growth and survival. Additionally, the compound has exhibited anti-inflammatory properties, suggesting its potential utility in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of methyl 4-(pyrimidin-2-yl)aminobutanoate allows for further functionalization, enabling researchers to explore its derivatives for diverse applications. For instance, modifications to the pyrimidine ring or the amino group can lead to compounds with enhanced pharmacokinetic profiles or improved therapeutic efficacy. Such modifications are currently being investigated in academic and industrial settings, with promising results emerging from early-stage trials.

From an environmental perspective, the synthesis and application of methyl 4-(pyrimidin-2-yl)aminobutanoate are being scrutinized for their sustainability. Efforts are underway to develop eco-friendly synthesis routes that minimize waste generation and energy consumption. These initiatives align with global trends toward green chemistry, ensuring that the compound's production remains environmentally benign while meeting growing demand across various industries.

In conclusion, methyl 4-(pyrimidin-2-yl)aminobutanoate (CAS No. 339016-47) is a multifaceted compound with vast potential in pharmaceuticals, materials science, and beyond. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in future innovations within these fields.